Cas no 349-67-7 (2-Methoxy-5-(trifluoromethyl)phenol)

2-Methoxy-5-(trifluoromethyl)phenol Properties

Names and Identifiers

• Phenol, 2-methoxy-5-(trifluoromethyl)-
• 2-Methoxy-5-(trifluoromethyl)phenol
• 2-Methoxy-5-trifluoromethylphenol
• CHTWPKLLBRDFNP-UHFFFAOYSA-N
• BBL103992
• FCH873778
• STL557802
• SBB091380
• CM10563
• MB07751
• AS06567
• AK151502
• PC302930
• AX8288103
• 2-HYDROXY-4-(TRIFLUOROMETHYL)ANISOLE
• SCHEMBL1331644
• CS-0150587
• C74793
• BS-16636
• EN300-1930923
• 349-67-7
• DB-293242
• AKOS005264422
• MFCD09832299
• DTXSID901295275
• +Expand

• MDL： MFCD09832299
• InChIKey： CHTWPKLLBRDFNP-UHFFFAOYSA-N
• Inchi： 1S/C8H7F3O2/c1-13-7-3-2-5(4-6(7)12)8(9,10)11/h2-4,12H,1H3
• SMILES： FC(C1C([H])=C([H])C(=C(C=1[H])O[H])OC([H])([H])[H])(F)F

Computed Properties

• Exact Mass: 192.03981
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Monoisotopic Mass: 192.03981395g/mol
• Heavy Atom Count: 13
• Complexity: 169
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5

Experimental Properties

• PSA: 29.46
• Boiling Point: 104-105 ºC (12 Torr)
• Flash Point: 111.7±23.8 ºC,
• Solubility: Very slightly soluble (0.88 g/l) (25 º C),
• Density: 1.321±0.06 g/cm3 (20 ºC 760 Torr),